3-[5-(2-bromo-4-nitrophenyl)-2-furyl]-2-cyano-N-(3-methylphenyl)acrylamide

• IUPAC Name: (E)-3-[5-(2-bromo-4-nitrophenyl)furan-2-yl]-2-cyano-N-(3-methylphenyl)prop-2-enamide
• InChI: InChI=1S/C21H14BrN3O4/c1-13-3-2-4-15(9-13)24-21(26)14(12-23)10-17-6-8-20(29-17)18-7-5-16(25(27)28)11-19(18)22/h2-11H,1H3,(H,24,26)/b14-10+
• InChI Key: CNPNUZIVRANBHC-GXDHUFHOSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)C(=CC2=CC=C(O2)C3=C(C=C(C=C3)[N+](=O)[O-])Br)C#N
• Isomeric SMILES: CC1=CC(=CC=C1)NC(=O)/C(=C/C2=CC=C(O2)C3=C(C=C(C=C3)[N+](=O)[O-])Br)/C#N
• Molecular Formula: C21H14BrN3O4
• Molecular Weight: 452.3 g/mol

Description

3-[5-(2-bromo-4-nitrophenyl)-2-furyl]-2-cyano-N-(3-methylphenyl)acrylamide is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-[5-(2-bromo-4-nitrophenyl)-2-furyl]-2-cyano-N-(3-methylphenyl)acrylamide involves the inhibition of various cellular pathways. In breast cancer cells, it was found to induce apoptosis by activating the caspase pathway. In lung cancer cells, it was shown to induce cell cycle arrest by inhibiting the expression of cyclin D1 and cyclin-dependent kinase 4.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In addition to its anticancer properties, it has been investigated for its anti-inflammatory and antioxidant properties. In one study, it was found to reduce inflammation in mice by inhibiting the expression of inflammatory cytokines. In another study, it was shown to reduce oxidative stress in rats by increasing the expression of antioxidant enzymes.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[5-(2-bromo-4-nitrophenyl)-2-furyl]-2-cyano-N-(3-methylphenyl)acrylamide in lab experiments include its potent anticancer properties, its ability to inhibit various cellular pathways, and its anti-inflammatory and antioxidant properties. However, its limitations include its potential toxicity and the need for further studies to determine its safety and efficacy in humans.

Future Directions

There are several future directions for the study of 3-[5-(2-bromo-4-nitrophenyl)-2-furyl]-2-cyano-N-(3-methylphenyl)acrylamide. One direction is to investigate its potential as a therapeutic agent for other types of cancer. Another direction is to study its mechanism of action in more detail to identify other cellular pathways that it may inhibit. Additionally, further studies are needed to determine its safety and efficacy in humans.

Synthesis Methods

The synthesis method of 3-[5-(2-bromo-4-nitrophenyl)-2-furyl]-2-cyano-N-(3-methylphenyl)acrylamide involves the reaction of 2-bromo-4-nitrophenylacetic acid with furfurylamine, followed by the reaction of the resulting product with 3-methylphenylacryloyl chloride. The final product is obtained after purification by column chromatography.

Scientific Research Applications

3-[5-(2-bromo-4-nitrophenyl)-2-furyl]-2-cyano-N-(3-methylphenyl)acrylamide has been studied for its potential applications in various fields. In the field of medicinal chemistry, this compound has been investigated for its anticancer properties. In one study, it was found to inhibit the growth of breast cancer cells by inducing apoptosis. In another study, it was shown to inhibit the growth of lung cancer cells by inducing cell cycle arrest.